C.I.Disperse Orange 35

Specification

• CAS No.: 12768-87-5
• Molecular Formula: Cl2H18N6Ni
• Molecular Weight: 0

Introduction

Disperse dyes represent a class of colorants specifically developed for synthetic fibers with hydrophobic properties. These dyes are characterized by their limited water solubility and are primarily used in the textile industry for dyeing polyester, acetate, nylon, and other synthetic materials. The "C.I." designation refers to the Colour Index, an international reference standard for dyes and pigments maintained by the Society of Dyers and Colourists and the American Association of Textile Chemists and Colorists.

Disperse Orange dyes specifically produce orange to reddish-orange hues and are commonly used in textile applications. While specific information on C.I.Disperse Orange 35 is scarce in the provided research database, examining the broader class of disperse orange dyes can provide valuable insight into its likely properties and applications.

Chemical Properties and Structure

Structural Classification

Disperse Orange dyes typically belong to the azo class of compounds, characterized by the presence of one or more azo bonds (-N=N-) connecting aromatic rings. These structures typically contain electron-donating and electron-withdrawing groups that influence their color properties and binding characteristics with synthetic fibers.

For comparative reference, examining similar compounds within the Disperse Orange family provides context for understanding C.I.Disperse Orange 35. For instance, Disperse Orange 3 has the following properties:

Property	Value for Disperse Orange 3
Molecular Formula	C₁₂H₁₀N₄O₂
Molecular Weight	242.23
Melting Point	~200°C (decomposition)
Water Solubility	290.7 µg/L (25°C)
Maximum Absorption (λmax)	443 nm
Physical Form	Red to dark brown powder

Manufacturing Methods

Applications and Uses

Textile Applications

Disperse orange dyes are primarily utilized in the dyeing of synthetic fibers. Based on applications of similar compounds, C.I.Disperse Orange 35 would likely be used for:

• Polyester fiber dyeing

• Acetate fiber coloration

• Nylon dyeing

• Potential applications in acrylic fiber dyeing

• Plastic coloration and shading

Performance Characteristics

Performance characteristics of disperse orange dyes typically include color fastness to various conditions. The following table presents standard performance metrics for Disperse Orange 3, which may provide insight into the expected performance of C.I.Disperse Orange 35:

Fastness Property	ISO Standard Rating
Light Fastness	5-6
Washing Fastness (Fading)	3-4
Washing Fastness (Stain)	4-5
Perspiration Fastness (Fading)	5
Perspiration Fastness (Stain)	4-5
Ironing Fastness (Fading)	4
Ironing Fastness (Stain)	2

These ratings indicate relative resistance to color degradation under different conditions, with higher numbers (on a scale typically from 1-8) indicating better performance.

Analytical Methods and Identification

Detection Techniques

Analytical identification of disperse dyes typically involves:

• High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD)

• UV-Visible spectrophotometry

• Mass spectrometry for structural confirmation

The challenges in dye identification are illustrated in interlaboratory studies, where variations in detection methods and calibration standards can lead to significant differences in analytical results.

Environmental and Health Considerations

Environmental Degradation

The environmental fate of disperse dyes is an area of ongoing research. Some disperse orange dyes have been used as test materials for investigating degradation by microorganisms, such as the white rot fungus Pleurotus ostreatus. The degradation products are typically analyzed using UV-visible spectrophotometry and HPLC techniques.

Comparative Analysis with Similar Disperse Orange Dyes

pH Stability Comparison

The performance of disperse orange dyes under various pH conditions can significantly impact their application. The following table compares the color stability of C.I. Disperse Orange 30 with an environment-friendly alternative at different pH values:

Dyestuff	pH 5	pH 6	pH 7	pH 8	pH 9
C.I. Disperse Orange 30	Gold-tinted	Gold-tinted	Inclined to one side ruddiness	Inclined to one side ruddiness	Inclined to one side ruddiness
Environment-friendly alternative	Gold-tinted	Gold-tinted	Gold-tinted	Gold-tinted	Gold-tinted

This comparison demonstrates the importance of pH stability in disperse dye formulations, particularly in maintaining consistent coloration across different processing conditions.

Temperature Response Profile

The dyeing efficiency of disperse dyes at different temperatures is a critical performance parameter. The following table illustrates the exhaustion rates of C.I. Disperse Orange 30 compared to an environment-friendly alternative:

Dyestuff	90°C	100°C	110°C	115°C	120°C	125°C	130°C	130°C (30 min)
C.I. Disperse Orange 30 (1%)	10%	30%	40%	50%	60%	70%	80%	98%
Environment-friendly alternative (0.66%)	15%	35%	50%	65%	75%	85%	95%	98%

These profiles demonstrate how disperse dyes exhibit different exhaustion rates at various temperatures, which affects their dyeing efficiency and energy requirements during application.